Cas no 72335-56-9 (1-ethylcyclohexane-1-carbonitrile)

• Product Name: 1-ethylcyclohexane-1-carbonitrile
• CAS No: 72335-56-9
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 4157869
• PubChem ID: 20575451
• Update Time: 2025-05-21

1-ethylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-ethyl-
• 1-ethylcyclohexane-1-carbonitrile
• 72335-56-9
• SCHEMBL878835
• XCA33556
• EN300-135885
• 875-276-6
• AKOS014714702
• G59275

• Inchi： 1S/C9H15N/c1-2-9(8-10)6-4-3-5-7-9/h2-7H2,1H3
• InChI Key： MEHBOHFZFXGIQL-UHFFFAOYSA-N
• SMILES： C1(CC)(C#N)CCCCC1

Computed Properties

• Exact Mass: 137.120449483Da
• Monoisotopic Mass: 137.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on 1-ethylcyclohexane-1-carbonitrile

Comprehensive Overview of 1-Ethylcyclohexane-1-carbonitrile (CAS No. 72335-56-9): Properties, Applications, and Industry Trends

1-Ethylcyclohexane-1-carbonitrile (CAS No. 72335-56-9) is a specialized organic compound belonging to the nitrile family, characterized by its unique cyclohexane backbone substituted with an ethyl group and a nitrile functional group. This structure imparts distinct chemical properties, making it valuable in synthetic chemistry, pharmaceuticals, and material science. The compound’s systematic name, 1-ethylcyclohexanecarbonitrile, is often used interchangeably in technical literature, reflecting its IUPAC nomenclature.

In recent years, the demand for nitrile derivatives like 1-ethylcyclohexane-1-carbonitrile has surged due to their versatility in organic synthesis. Researchers and industries frequently search for "synthesis of 1-ethylcyclohexane-1-carbonitrile" or "applications of cyclohexane nitriles," highlighting its relevance in developing agrochemicals, fragrances, and polymer precursors. Its stability under mild conditions and compatibility with Grignard reactions or hydrogenation processes further enhance its utility.

The compound’s physicochemical properties, such as a molecular weight of 137.21 g/mol and a density of ~0.9 g/cm³, are critical for formulation engineers. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in academic forums. Environmental and safety profiles of 72335-56-9 are also scrutinized, with studies focusing on biodegradability and workplace handling guidelines.

Emerging trends link 1-ethylcyclohexane-1-carbonitrile to sustainable chemistry initiatives. Searches for "green synthesis of nitriles" or "bio-based solvents" underscore the shift toward eco-friendly production methods. Catalytic processes using non-toxic reagents are being explored to align with global regulations like REACH, addressing concerns about traditional cyanide-based routes.

In pharmaceuticals, this nitrile serves as a building block for bioactive molecules. Queries such as "nitrile group in drug design" reflect its role in enhancing metabolic stability or binding affinity. Recent patents disclose its incorporation into antiviral and anti-inflammatory intermediates, though specific therapeutic claims require rigorous validation.

Industrial scale-up of CAS 72335-56-9 faces challenges like cost-effective purification and yield optimization. Discussions on "continuous flow nitrile synthesis" or "catalyst recycling" dominate process chemistry circles, emphasizing the need for innovation. Collaborative efforts between academia and manufacturers aim to address these gaps while maintaining compliance with evolving safety standards.

To conclude, 1-ethylcyclohexane-1-carbonitrile exemplifies the intersection of traditional organic chemistry and modern industrial demands. Its multifaceted applications, coupled with growing interest in sustainable methodologies, position it as a compound of enduring significance. Future research may unlock novel derivatives or streamlined production techniques, further expanding its commercial and scientific footprint.